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Compound of Interest

Compound Name: 2-Decyl-1-tetradecanol

Cat. No.: B1661990

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and analytical considerations for 2-Decyl-1-tetradecanol, a branched-chain fatty
alcohol. This document is intended for researchers, scientists, and professionals in drug
development and chemical manufacturing who utilize high-molecular-weight alcohols in their
work.

Physicochemical Properties

2-Decyl-1-tetradecanol is a high-molecular-mass, saturated fatty alcohol.[1] Its branched
structure, resulting from the Guerbet reaction, imparts distinct physical properties compared to
its linear counterparts, such as a lower melting point and enhanced fluidity.[2] These
characteristics are critical in applications requiring stability at low temperatures, including
cosmetic emulsions and industrial lubricants.[2]

A summary of its key quantitative properties is presented below.
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Property Value Reference(s)
Molecular Formula C24H500 [21[31[41[5][6]
Molecular Weight 354.65 g/mol [31[7]
Alternate Names 2-Decyltetradecanol, Isofol 24 [31[5]
CAS Number 58670-89-6 [2][3][5]
Colorless to almost colorless
Appearance o [819]
liquid
Melting Point 17-20 °C [71[10]
Boiling Point 271-275 °C at 33 mmHg [71[10]
Density 0.842 g/mL at 25 °C [7][10]
Refractive Index n20/D 1.457 [71[10]
Water Solubility 0.001 g/L at 23 °C (insoluble) [8]
CCCccccecececcecece(co)ecece
SMILES [4117]
Ccccccece
CAYHVMBQBLYQMT-
InChiKey [41[7]
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Synthesis via the Guerbet Reaction

2-Decyl-1-tetradecanol is synthesized via the Guerbet reaction, a process first reported by
Marcel Guerbet that facilitates the dimerization of primary alcohols to produce (-branched
alcohols.[2] This reaction has become a cornerstone for modifying fatty alcohols to create
products with specific physical properties.[2]

The overall synthesis transforms two molecules of a primary alcohol (in this case, lauryl alcohol
or 1-dodecanol) into a single, larger branched alcohol. The process involves a sequence of
dehydrogenation, aldol condensation, and subsequent hydrogenation steps.[2]
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Reactants
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(e.g., 1-Dodecanol)

Guerbet Reaction Sequence

1. Dehydrogenation
(Forms Aldehyde)

2. Aldol Condensation
(C-C Bond Formation)

3. Dehydration
(Forms a,B-Unsaturated Aldehyde)

4. Hydrogenation
(Reduces Aldehyde & Alkene)

Product

-Branched Dimer Alcohol

(2-Decyl-1-tetradecanol)

Click to download full resolution via product page

Caption: Workflow of the Guerbet reaction for synthesizing 2-Decyl-1-tetradecanol.
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Experimental Protocols

Detailed, proprietary experimental protocols for the industrial synthesis of 2-Decyl-1-
tetradecanol are not publicly available. However, a generalized methodology based on the
principles of the Guerbet reaction is described below.

o Catalyst Preparation: A suitable catalyst is prepared. Modern variants often employ mixed-
metal oxides, such as Mg-Al hydrotalcites, or palladium-based systems to improve selectivity
and yield.[2] Historically, alkali hydroxides with Raney nickel were used.[2]

e Reaction Setup: The primary alcohol feedstock (e.g., 1-dodecanol) and the catalyst are
charged into a high-pressure reactor equipped with mechanical stirring and temperature
control.

o Dehydrogenation: The reactor is heated under pressure to initiate the catalytic
dehydrogenation of the alcohol to its corresponding aldehyde, releasing hydrogen gas.

o Condensation & Dehydration: The intermediate aldehyde undergoes a base-catalyzed aldol
condensation, followed by dehydration, to form an a,-unsaturated aldehyde dimer.

o Hydrogenation: The unsaturated aldehyde is then hydrogenated in situ, reducing both the
aldehyde group and the carbon-carbon double bond to yield the final saturated branched
alcohol.

« Purification: The reaction mixture is cooled, and the catalyst is removed by filtration. The
product is then purified, typically by vacuum distillation, to separate it from unreacted starting
material and byproducts.

Ensuring the purity of 2-Decyl-1-tetradecanol is critical for research and commercial
applications. Gas Chromatography (GC) is the most common and effective method for
assessing the purity of fatty alcohols and identifying any homologous impurities.

o Sample Preparation: A dilute solution of the 2-Decyl-1-tetradecanol sample is prepared in a
suitable volatile solvent, such as hexane or dichloromethane. An internal standard may be
added for precise quantification.

e GC Instrument Setup:
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o Column: A non-polar or mid-polarity capillary column (e.g., DB-5 or HP-5) is typically used.

o Injector: A split/splitless injector is set to a high temperature (e.g., 280-300 °C) to ensure
complete volatilization.

o Oven Program: A temperature gradient is programmed to separate alcohols of different
chain lengths. For example, an initial temperature of 150 °C held for 2 minutes, followed
by a ramp of 10 °C/min up to 300 °C, held for 10 minutes.

o Detector: A Flame lonization Detector (FID) is used for its high sensitivity to hydrocarbons.

o Data Analysis: The resulting chromatogram is analyzed to determine the area percentage of
the main peak corresponding to 2-Decyl-1-tetradecanol. The presence and quantity of other
peaks indicate impurities, such as unreacted starting alcohol or other Guerbet alcohol
isomers. Purity is typically reported as >97.0% (GC) for commercial grades.[9]

Applications and Significance

As a Guerbet alcohol, 2-Decyl-1-tetradecanol is primarily used as an emollient, emulsifier, and
viscosity-controlling agent in the cosmetics and personal care industries.[5] Its high molecular
weight, low volatility, and excellent lubricity also make it a valuable component in high-
performance industrial lubricants and plasticizers.[2] It may also be used as an intermediate in
the synthesis of other chemical products, such as surfactants and monosaccharide glycolipids.
[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1661990#2-decyl-1-tetradecanol-molecular-weight-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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